Cas no 177994-49-9 (3-CHLORO-5-FLUORO-4-METHOXYBENZALDEHYDE)

3-Chloro-5-fluoro-4-methoxybenzaldehyde is a versatile aromatic aldehyde used as a key intermediate in organic synthesis and pharmaceutical applications. Its structure, featuring chloro, fluoro, and methoxy substituents, enhances reactivity and selectivity in cross-coupling reactions, nucleophilic substitutions, and other transformations. The electron-withdrawing and donating groups contribute to its utility in constructing complex heterocycles and bioactive molecules. This compound is particularly valued for its stability and purity, making it suitable for high-precision synthetic routes. Its well-defined chemical properties ensure consistent performance in research and industrial processes, including agrochemical and drug development. Proper handling and storage are recommended due to its sensitivity to light and moisture.
3-CHLORO-5-FLUORO-4-METHOXYBENZALDEHYDE structure
177994-49-9 structure
Product Name:3-CHLORO-5-FLUORO-4-METHOXYBENZALDEHYDE
CAS No:177994-49-9
MF:C8H6ClFO2
MW:188.583445072174
MDL:MFCD04115863
CID:92190
PubChem ID:3860780
Update Time:2025-06-07

3-CHLORO-5-FLUORO-4-METHOXYBENZALDEHYDE Chemical and Physical Properties

Names and Identifiers

    • 3-CHLORO-5-FLUORO-4-METHOXYBENZALDEHYDE
    • JRD-1344
    • SCHEMBL16411026
    • MFCD04115863
    • CS-0195379
    • Benzaldehyde, 3-chloro-5-fluoro-4-methoxy-
    • E89753
    • 177994-49-9
    • A881428
    • 3-Chloro-5-fluoro-4-methoxybenzaldehyde, AldrichCPR
    • DTXSID60397488
    • AKOS015955986
    • 3-chloro-5-fluoro-4-methoxy-benzaldehyde
    • DB-240918
    • MDL： MFCD04115863
    • Inchi： 1S/C8H6ClFO2/c1-12-8-6(9)2-5(4-11)3-7(8)10/h2-4H,1H3
    • InChI Key： HILNMKBXNYUXIJ-UHFFFAOYSA-N
    • SMILES： ClC1C=C(C=O)C=C(C=1OC)F

Computed Properties

  • Exact Mass: 188.00400
  • Monoisotopic Mass: 188.004
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.1
  • Topological Polar Surface Area: 26.3A^2

Experimental Properties

  • Melting Point: 43-45℃
  • Water Partition Coefficient: Insoluble in water.
  • PSA: 26.30000
  • LogP: 2.30020
  • Sensitiveness: Air Sensitive

3-CHLORO-5-FLUORO-4-METHOXYBENZALDEHYDE Security Information

  • Hazard Category Code： 25
  • Safety Instruction： 45
  • Hazardous Material Identification： T

3-CHLORO-5-FLUORO-4-METHOXYBENZALDEHYDE Customs Data

  • HS CODE：2913000090
  • Customs Data：

    China Customs Code:

    2913000090

    Overview:

    2913000090 Item2912Other derivatives of the listed products [refer to halogenation,sulfonation,Nitrosative or nitrosative derivatives]. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS: 2913000090 halogenated, sulphonated, nitrated or nitrosated derivatives of products of heading 2912 Educational tariff:17.0% Tax rebate rate:9.0% Regulatory conditions:none Most favored nation tariff:5.5% General tariff:30.0%

3-CHLORO-5-FLUORO-4-METHOXYBENZALDEHYDE Pricemore >>

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abcr
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